Cas no 2172505-01-8 (benzyl 3-(chlorosulfonyl)methyl-8-fluoro-1,2,3,4-tetrahydroquinoline-1-carboxylate)

• Product Name: benzyl 3-(chlorosulfonyl)methyl-8-fluoro-1,2,3,4-tetrahydroquinoline-1-carboxylate
• CAS No: 2172505-01-8
• MF: C₁₈H₁₇ClFNO₄S
• MW: 397.848286390305
• CID: 6257418
• PubChem ID: 165528301
• Update Time: 2025-10-19

benzyl 3-(chlorosulfonyl)methyl-8-fluoro-1,2,3,4-tetrahydroquinoline-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• benzyl 3-(chlorosulfonyl)methyl-8-fluoro-1,2,3,4-tetrahydroquinoline-1-carboxylate
• EN300-1440540
• benzyl 3-[(chlorosulfonyl)methyl]-8-fluoro-1,2,3,4-tetrahydroquinoline-1-carboxylate
• 2172505-01-8

• Inchi： 1S/C18H17ClFNO4S/c19-26(23,24)12-14-9-15-7-4-8-16(20)17(15)21(10-14)18(22)25-11-13-5-2-1-3-6-13/h1-8,14H,9-12H2
• InChI Key： GDGNOJROTPYZQA-UHFFFAOYSA-N
• SMILES： ClS(CC1CN(C(=O)OCC2C=CC=CC=2)C2C(=CC=CC=2C1)F)(=O)=O

Computed Properties

• Exact Mass: 397.0550851g/mol
• Monoisotopic Mass: 397.0550851g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 591
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 72.1Ų

Additional information on benzyl 3-(chlorosulfonyl)methyl-8-fluoro-1,2,3,4-tetrahydroquinoline-1-carboxylate

Introduction to Benzyl 3-(Chlorosulfonyl)methyl-8-fluoro-1,2,3,4-Tetrahydroquinoline-1-Carboxylate (CAS No. 2172505-01-8)

Benzyl 3-(chlorosulfonyl)methyl-8-fluoro-1,2,3,4-tetrahydroquinoline-1-carboxylate (CAS No. 2172505-01-8) is a complex organic compound with a unique structure that combines several functional groups. This compound has garnered attention in the field of organic chemistry and pharmacology due to its potential applications in drug development and as an intermediate in chemical synthesis. The molecule consists of a benzyl group attached to a tetrahydroquinoline ring system, which is further substituted with a chlorosulfonylmethyl group and a fluoro substituent. These structural features make it a versatile compound with promising biological activity.

The tetrahydroquinoline core of this compound is a key structural element that contributes to its stability and reactivity. Recent studies have highlighted the importance of tetrahydroquinoline derivatives in medicinal chemistry, particularly in the development of kinase inhibitors and other bioactive molecules. The chlorosulfonyl group attached to the methyl substituent introduces additional functionality, such as increased lipophilicity and potential for bioisosteric replacements in drug design. Furthermore, the fluoro substituent at the 8-position enhances the compound's electronic properties and may influence its pharmacokinetic profile.

One of the most notable aspects of benzyl 3-(chlorosulfonyl)methyl-8-fluoro-1,2,3,4-tetrahydroquinoline-1-carboxylate is its role as an intermediate in the synthesis of more complex molecules. Researchers have utilized this compound to construct bioactive agents with improved potency and selectivity. For instance, recent advancements in Suzuki-Miyaura coupling reactions have enabled the incorporation of this compound into larger molecular frameworks, leading to novel drug candidates with enhanced therapeutic potential.

From a synthetic perspective, the preparation of this compound involves a series of well-established organic reactions. The synthesis typically begins with the formation of the tetrahydroquinoline ring system through either cyclization or coupling reactions. Subsequent steps involve the introduction of the chlorosulfonylmethyl group and the fluoro substituent via nucleophilic substitution or electrophilic aromatic substitution methods. The final step involves the attachment of the benzyl group through esterification or amidation reactions.

Recent studies have also explored the biological activity of benzyl 3-(chlorosulfonyl)methyl-8-fluoro-1,2,3,4-tetrahydroquinoline-1-carboxylate. In vitro assays have demonstrated that this compound exhibits moderate inhibitory activity against several kinases associated with cancer and inflammatory diseases. Additionally, preliminary pharmacokinetic studies suggest that it has favorable absorption properties and moderate stability in biological systems.

In conclusion, benzyl 3-(chlorosulfonyl)methyl-8-fluoro-1,2,3,4-tetrahydroquinoline-1-carboxylate (CAS No. 2172505-01-8) is a valuable compound in modern organic chemistry and pharmacology. Its unique structure and functional groups make it an ideal candidate for further research and development in drug discovery and chemical synthesis.